Cas no 1804229-58-0 (Methyl 3-(2-cyanoethyl)-4-(difluoromethoxy)benzoate)

• Product Name: Methyl 3-(2-cyanoethyl)-4-(difluoromethoxy)benzoate
• CAS No: 1804229-58-0
• MF: C₁₂H₁₁F₂NO₃
• MW: 255.217450380325
• CID: 4949982
• Update Time: 2025-05-24

Methyl 3-(2-cyanoethyl)-4-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2-cyanoethyl)-4-(difluoromethoxy)benzoate

• Inchi： 1S/C12H11F2NO3/c1-17-11(16)9-4-5-10(18-12(13)14)8(7-9)3-2-6-15/h4-5,7,12H,2-3H2,1H3
• InChI Key： LRUFJXPUHBXIQU-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C(=O)OC)=CC=1CCC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 327
• XLogP3: 2.6
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-(2-cyanoethyl)-4-(difluoromethoxy)benzoate

Research Brief on Methyl 3-(2-cyanoethyl)-4-(difluoromethoxy)benzoate (CAS: 1804229-58-0)

Methyl 3-(2-cyanoethyl)-4-(difluoromethoxy)benzoate (CAS: 1804229-58-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including a cyanoethyl group and a difluoromethoxy moiety, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a subject of interest for researchers in medicinal chemistry and related disciplines.

The synthesis of Methyl 3-(2-cyanoethyl)-4-(difluoromethoxy)benzoate involves multi-step organic reactions, with an emphasis on optimizing yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, which is critical for its application in high-throughput screening and preclinical studies. The difluoromethoxy group, in particular, is known to enhance the metabolic stability and bioavailability of pharmaceutical compounds, making this derivative a promising candidate for further investigation.

In terms of biological activity, preliminary studies suggest that Methyl 3-(2-cyanoethyl)-4-(difluoromethoxy)benzoate exhibits moderate inhibitory effects on certain enzymatic targets involved in inflammatory pathways. These findings are supported by in vitro assays and molecular docking simulations, which highlight the compound's potential as a lead structure for the development of novel anti-inflammatory agents. However, further in vivo studies are required to validate these observations and assess the compound's pharmacokinetic and safety profiles.

One of the key challenges in the research of Methyl 3-(2-cyanoethyl)-4-(difluoromethoxy)benzoate is its limited solubility in aqueous media, which may impact its bioavailability and therapeutic efficacy. Recent efforts have focused on formulating the compound with various excipients or prodrug strategies to overcome this limitation. Additionally, structure-activity relationship (SAR) studies are underway to explore modifications that could enhance its pharmacological properties while minimizing potential side effects.

The potential applications of Methyl 3-(2-cyanoethyl)-4-(difluoromethoxy)benzoate extend beyond anti-inflammatory therapies. Its unique chemical structure makes it a valuable intermediate in the synthesis of more complex molecules, including those targeting neurological disorders and metabolic diseases. Collaborative research initiatives are exploring these avenues, with the aim of identifying new therapeutic opportunities and advancing the compound's development pipeline.

In conclusion, Methyl 3-(2-cyanoethyl)-4-(difluoromethoxy)benzoate represents a promising area of research in the chemical biology and pharmaceutical sectors. While significant progress has been made in understanding its synthesis and biological activity, further studies are needed to fully elucidate its therapeutic potential and address existing challenges. Continued investment in research and development will be crucial to unlocking the full value of this compound in drug discovery and beyond.